2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid
Overview
Description
2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid is a chemical compound with the CAS Number: 71659-83-1 . It has a molecular weight of 239.23 and its linear formula is C11 H13 N O5 .
Physical And Chemical Properties Analysis
2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid is a solid at room temperature . The storage temperature is at room temperature .Scientific Research Applications
Medicine: Antidyslipidemic Potential
This compound has garnered attention for its potential antidyslipidemic activity, which could be significant in the treatment of disorders like hyperlipidemia . By modulating lipid levels in the bloodstream, it may offer a pathway to combat cardiovascular diseases associated with high cholesterol and triglycerides.
Agriculture: Pesticide Formulation
While specific data on its use in agriculture is limited, related nitrophenolic compounds are often explored for their pesticidal properties. There’s potential for “2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid” to serve as a precursor or an active ingredient in developing new pesticides that are more environmentally friendly and target-specific .
Material Science: Molecular Synthesis
In material science, this compound could play a role in the synthesis of novel polymers or small molecules with unique properties. Its molecular structure allows for the possibility of creating materials with specific characteristics, such as increased durability or specialized conductivity .
Environmental Science: Pollution Mitigation
Compounds like “2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid” may be used in environmental science to develop agents that mitigate pollution. For example, they could be involved in processes that break down harmful substances or in the creation of materials that capture pollutants from the environment .
Biochemistry: Enzyme Inhibition
In biochemistry, the compound’s structure suggests it could be a candidate for enzyme inhibition studies. It might interact with specific enzymes that play a role in metabolic pathways, providing insights into the development of new drugs or biochemical tools .
Pharmacology: Drug Development
The pharmacological applications of this compound are linked to its medicinal properties. It could be used as a building block in the synthesis of drug candidates that target various diseases, particularly those related to metabolic disorders and inflammation .
Safety and Hazards
properties
IUPAC Name |
2-methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO5/c1-7-4-5-9(8(6-7)12(15)16)17-11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUXQTPWVNRHRKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(C)(C)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40396510 |
Source
|
| Record name | 2-methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40396510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid | |
CAS RN |
71659-83-1 |
Source
|
| Record name | 2-methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40396510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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